Cas no 1604468-82-7 ((2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine)

• Product Name: (2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine
• CAS No: 1604468-82-7
• MF: C₇H₁₂N₂S
• MW: 156.248579978943
• CID: 6614760
• PubChem ID: 42053440
• Update Time: 2025-10-29

(2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine
• 1604468-82-7
• EN300-1855543

• Inchi： 1S/C7H12N2S/c1-5(8)3-7-4-10-6(2)9-7/h4-5H,3,8H2,1-2H3/t5-/m0/s1
• InChI Key： SAWKAJKMSYVPHP-YFKPBYRVSA-N
• SMILES： S1C(C)=NC(=C1)C[C@H](C)N

Computed Properties

• Exact Mass: 156.07211956g/mol
• Monoisotopic Mass: 156.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2Ų

Additional information on (2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine

Chemical Profile of (2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine (CAS No. 1604468-82-7)

(2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine, identified by its Chemical Abstracts Service Number (CAS No. 1604468-82-7), is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its chiral center and heterocyclic structure, has garnered attention for its potential applications in drug discovery and development. The thiazole moiety, a key structural feature, is well-documented for its diverse biological activities, making this compound a promising candidate for further investigation.

The molecular structure of (2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine consists of a propanamine backbone substituted with a 2-methylthiazole ring at the C1 position. This arrangement not only contributes to the compound's unique physicochemical properties but also influences its interactions with biological targets. The presence of a stereocenter at the C2 position (S-configuration) adds another layer of complexity, as stereochemistry plays a crucial role in the efficacy and selectivity of many pharmaceutical agents.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds have been reported to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific substitution pattern in (2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine may contribute to its unique pharmacological profile, particularly in the context of modulating enzyme activity and receptor binding.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the thiazole ring and the amine functional group provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity. This flexibility has led to numerous studies exploring derivatives of this compound for various therapeutic applications.

Recent research has highlighted the importance of chiral drugs in achieving optimal therapeutic outcomes. The stereochemistry of (2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine may play a critical role in determining its pharmacokinetic and pharmacodynamic properties. Studies have shown that enantiomeric purity can significantly impact drug efficacy and safety, making the synthesis and characterization of stereopure compounds essential.

The synthesis of (2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and enantiomeric excess. Advances in synthetic methodologies have made it possible to produce complex molecules like this one with increasing efficiency and precision. Techniques such as asymmetric synthesis and chiral resolution are particularly valuable in achieving the desired stereochemical purity.

In the context of drug discovery, computational modeling and high-throughput screening have become indispensable tools for evaluating the potential of new compounds. (2S)-1-(2-methyl-1,3-thiazol-4-yl)propan-2-amine has been subjected to various computational studies to predict its binding affinity to biological targets and assess its metabolic stability. These insights are crucial for guiding further experimental work and optimizing lead compounds for clinical development.

The biological activity of this compound has been explored in several preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The exact mechanism of action remains under investigation, but preliminary data indicate that it could modulate signaling cascades involved in immune responses.

Given its promising profile, (2S)-1-(2-methyl-1,3-thiazol-4-ylole propanam ine) is being considered for further development into a therapeutic agent. Collaborative efforts between academic researchers and pharmaceutical companies are underway to explore its potential applications in treating various diseases. The integration of traditional medicinal chemistry approaches with modern biotechnological techniques is expected to accelerate the discovery process.

The regulatory landscape for new drug candidates also plays a significant role in determining the future direction of research on this compound. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential for advancing it through clinical trials and eventual market approval. Regulatory agencies often require extensive preclinical data to support the safety and efficacy of new drugs.

In conclusion, (2S)-1-(2-methylthiazole)₄-ylpropanam ine (CAS No. 1604468_–82_–7) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with recent advancements in synthetic chemistry and computational biology, make it an attractive candidate for further exploration. As research continues to uncover new therapeutic applications for thiazole derivatives, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.